Cas no 579500-17-7 (Methyl 6-(methoxymethyl)picolinate hydrochloride)

• Product Name: Methyl 6-(methoxymethyl)picolinate hydrochloride
• CAS No: 579500-17-7
• MF: C₉H₁₂ClNO₃
• MW: 217.649481773376
• CID: 1088713
• PubChem ID: 71720997
• Update Time: 2025-08-04

Methyl 6-(methoxymethyl)picolinate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(methoxymethyl)picolinate hydrochloride
• methyl 6-(methoxymethyl)pyridine-2-carboxylate,hydrochloride
• DTXSID30856855
• 579500-17-7
• Methyl6-(methoxymethyl)picolinatehydrochloride
• Methyl 6-(methoxymethyl)pyridine-2-carboxylate--hydrogen chloride (1/1)

• Inchi： 1S/C9H11NO3.ClH/c1-12-6-7-4-3-5-8(10-7)9(11)13-2;/h3-5H,6H2,1-2H3;1H
• InChI Key： ZBPVUZWUHAGDHB-UHFFFAOYSA-N
• SMILES： Cl.O(C)CC1C=CC=C(C(=O)OC)N=1

Computed Properties

• Exact Mass: 217.0505709g/mol
• Monoisotopic Mass: 217.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4Ų

Additional information on Methyl 6-(methoxymethyl)picolinate hydrochloride

Research Brief on Methyl 6-(methoxymethyl)picolinate hydrochloride (CAS: 579500-17-7)

Methyl 6-(methoxymethyl)picolinate hydrochloride (CAS: 579500-17-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often utilized as an intermediate in the synthesis of more complex molecules, has recently garnered attention due to its potential applications in drug discovery and development. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of Methyl 6-(methoxymethyl)picolinate hydrochloride in the synthesis of novel pharmaceutical agents. Its structural features, including the picolinate core and methoxymethyl substituent, make it a versatile building block for the development of small-molecule inhibitors and modulators of biological targets. Researchers have explored its use in the synthesis of compounds targeting enzymes such as kinases and proteases, which are critical in various disease pathways.

One of the key areas of investigation has been the compound's potential as a precursor in the development of kinase inhibitors. Kinases play a pivotal role in cellular signaling and are often implicated in cancer and inflammatory diseases. Recent publications have demonstrated that derivatives of Methyl 6-(methoxymethyl)picolinate hydrochloride exhibit promising inhibitory activity against specific kinase targets, suggesting its utility in the design of next-generation therapeutics.

In addition to its role in kinase inhibitor development, Methyl 6-(methoxymethyl)picolinate hydrochloride has been investigated for its potential in antimicrobial applications. Studies have shown that certain derivatives of this compound possess activity against bacterial and fungal pathogens, making it a candidate for the development of new antimicrobial agents. This is particularly relevant in the context of rising antibiotic resistance, where novel chemical scaffolds are urgently needed.

The synthesis of Methyl 6-(methoxymethyl)picolinate hydrochloride has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in larger-scale pharmaceutical applications. Researchers have optimized reaction conditions to improve yield and purity, which is critical for ensuring the reproducibility and safety of downstream applications.

Looking ahead, the potential of Methyl 6-(methoxymethyl)picolinate hydrochloride extends beyond its current applications. Ongoing research is exploring its use in the development of prodrugs and targeted delivery systems, where its chemical properties can be leveraged to enhance drug stability and bioavailability. Furthermore, its compatibility with various bioconjugation techniques opens up possibilities for its use in the development of biopharmaceuticals.

In conclusion, Methyl 6-(methoxymethyl)picolinate hydrochloride (CAS: 579500-17-7) represents a valuable chemical entity in the realm of pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential biological activities, positions it as a compound of interest for future drug discovery efforts. Continued research into its applications and optimization of its synthetic pathways will undoubtedly contribute to its growing significance in the field.